Cas no 69045-83-6 (2,3-Dichloro-5-(trichloromethyl)pyridine)

• Product Name: 2,3-Dichloro-5-(trichloromethyl)pyridine
• CAS No: 69045-83-6
• MF: C₆H₂Cl₅N
• MW: 265.351776599884
• MDL: MFCD03701543
• CID: 58923
• PubChem ID: 94647
• Update Time: 2025-05-22

2,3-Dichloro-5-(trichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(trichloromethyl)pyridine
• 2,3-Dichloro-5-trifluoromethylpyridine
• 2,3,5-TRIFLUOROBENZOTRIFLUORIDE
• 2,3-dichloro-5-(tri-chloromethyl)pyridine
• 5,6-dichloro-3-trichloromethyl pyridine
• DSSTox_CID_9534
• Pyridine,2,3-dichloro-5-(trichloromethyl)
• 2,3-Dichloro-5-trichloromethylpyridine
• Pyridine, 2,3-dichloro-5-(trichloromethyl)-
• H56Z8J98WV
• DSSTox_RID_78775
• DSSTox_GSID_29534
• XVBWGQSXLITICX-UHFFFAOYSA-N
• Tox21_301744
• BBL103399
• STL557209
• FCH1335355
• 2,3-Dichloro-5-trichloromethyl-pyridine
• 2,3-dichl
• 2,3-dichloro-5-trichloromethyl pyridine
• Q27893568
• AC-23344
• DTXCID409534
• CHEMBL3184088
• CAS-69045-83-6
• NS00006302
• 69045-83-6
• SB38340
• NCGC00255353-01
• AS-46765
• A9152
• FT-0651549
• SCHEMBL1747710
• UNII-H56Z8J98WV
• F10418
• 2,3-dichloro-5-(trichloromethyl) pyridine
• MFCD03701543
• AKOS005258558
• DTXSID7029534

• MDL： MFCD03701543
• Inchi： 1S/C6H2Cl5N/c7-4-1-3(6(9,10)11)2-12-5(4)8/h1-2H
• InChI Key： XVBWGQSXLITICX-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(=C(C=1)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 262.86300
• Monoisotopic Mass: 262.862988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• XLogP3: 4.1

Experimental Properties

• Density: 1.636
• Boiling Point: 278-279 ºC
• Flash Point: 150 ºF
• Refractive Index: 1.5900
• PSA: 12.89000
• LogP: 4.21510

2,3-Dichloro-5-(trichloromethyl)pyridine Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dichloro-5-(trichloromethyl)pyridine

2,3-Dichloro-5-(trichloromethyl)pyridine: A Comprehensive Overview

2,3-Dichloro-5-(trichloromethyl)pyridine, identified by the CAS number 69045-83-6, is a chemically synthesized compound with significant applications in various industrial and scientific domains. This compound belongs to the broader category of chlorinated pyridines, which have been extensively studied for their unique chemical properties and versatile functionalities. The structure of this compound comprises a pyridine ring with two chlorine atoms at positions 2 and 3, and a trichloromethyl group attached at position 5. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly valuable in different chemical processes.

The synthesis of 2,3-Dichloro-5-(trichloromethyl)pyridine typically involves multi-step reactions that include chlorination and substitution processes. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing by-products. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 2,3-Dichloro-5-(trichloromethyl)pyridine is in the field of agrochemicals. This compound serves as an intermediate in the synthesis of various pesticides and herbicides. Its ability to inhibit specific enzymes in target organisms makes it a critical component in developing effective crop protection agents. Recent studies have highlighted its role in enhancing the selectivity and efficacy of agricultural chemicals, thereby reducing their environmental impact.

In addition to its agricultural applications, 2,3-Dichloro-5-(trichloromethyl)pyridine has found utility in materials science. It is employed as a precursor in the synthesis of advanced polymers and materials with tailored properties. For example, researchers have utilized this compound to develop high-performance polymers for use in electronics and optoelectronic devices. The trichloromethyl group contributes significantly to the thermal stability and mechanical strength of these materials.

The environmental impact and safety profile of CAS No 69045-83-6 have also been subjects of recent research. Studies indicate that while this compound exhibits moderate toxicity under certain conditions, its environmental persistence is relatively low due to its susceptibility to photodegradation and microbial degradation. Regulatory bodies have established guidelines for handling and disposing of this compound to minimize risks to human health and ecosystems.

From a structural perspective, the pyridine ring in 2,3-Dichloro-5-(trichloromethyl)pyridine provides a rigid framework that facilitates various chemical transformations. The presence of multiple chlorine atoms enhances its reactivity towards nucleophilic substitutions and electrophilic additions. This makes it an ideal substrate for synthesizing more complex molecules with diverse functionalities.

The demand for 2,3-Dichloro-5-(trichloromethyl)pyridine continues to grow as new applications emerge across different industries. Its role as an intermediate in pharmaceutical synthesis has gained traction, particularly in the development of antiviral agents. Researchers are exploring its potential as a building block for creating bioactive compounds with specific therapeutic properties.

In conclusion, CAS No 69045-83-6, or 2,3-Dichloro-5-(trichloromethyl)pyridine, stands out as a versatile compound with wide-ranging applications in agriculture, materials science, and pharmaceuticals. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to its environmental impact and safety. As industries strive for innovation and sustainability, this compound remains a key player in advancing chemical technologies.